Cas no 28921-32-6 (4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester)

• Product Name: 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester
• CAS No: 28921-32-6
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 5194998
• Update Time: 2026-03-05

4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester

• Inchi： 1S/C8H9NO4/c1-4-6(8(11)12-2)5(3-13-4)7(9)10/h3H,1-2H3,(H2,9,10)
• InChI Key： GWDKQNRHOOPKEB-UHFFFAOYSA-N
• SMILES： O1C=C(C(N)=O)C(C(OC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester

Introduction to 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester (CAS No. 28921-32-6)

4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 28921-32-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and structural versatility. The presence of both carbamoyl and ester functional groups in its molecular structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester consists of a furan ring substituted at the 4-position with a carbamoyl group and at the 2-position with a methyl group, while the 3-position is esterified. This configuration not only contributes to its distinct chemical properties but also opens up numerous possibilities for further functionalization. The compound's solubility profile and stability under various conditions make it suitable for a wide range of applications, including as a building block in medicinal chemistry and as a precursor in the synthesis of bioactive natural products.

In recent years, there has been growing interest in furan derivatives due to their potential applications in drug discovery. The 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, its structural motif is reminiscent of several known bioactive molecules that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The carbamoyl group, in particular, is a common pharmacophore that can interact with biological targets in multiple ways, enhancing the compound's therapeutic potential.

One of the most compelling aspects of 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester is its role in the development of novel heterocyclic compounds. Heterocycles are integral to many drugs on the market today, owing to their ability to mimic natural products and interact effectively with biological systems. The furan ring itself is a privileged scaffold that has been extensively studied for its ability to contribute to drug-like properties such as lipophilicity, metabolic stability, and binding affinity. By incorporating functional groups like the carbamoyl and ester moieties, chemists can fine-tune these properties to meet specific therapeutic requirements.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled more efficient and scalable syntheses of complex furan derivatives. These methods have not only improved yields but also allowed for greater structural diversity, paving the way for new drug candidates derived from this compound. Additionally, computational chemistry approaches are being increasingly employed to predict and optimize the properties of molecules like 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester, streamlining the drug discovery process.

The pharmaceutical industry has been particularly interested in exploring 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester as a starting point for developing new treatments against various diseases. Its unique structural features make it an attractive candidate for further derivatization into molecules with enhanced efficacy and reduced side effects. For example, researchers have investigated its potential as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify its molecular structure allows for precise tuning of its biological activity, making it a versatile tool in medicinal chemistry.

Moreover, 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester has found applications beyond pharmaceuticals. In agrochemical research, furan derivatives are being explored for their potential as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests while minimizing harm to crops. The compound's structural versatility allows it to be modified into formulations that are both effective and environmentally friendly, aligning with global efforts towards sustainable agriculture.

The synthesis of 4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester involves multi-step organic reactions that require careful optimization to ensure high purity and yield. Key steps typically include condensation reactions to form the furan ring system followed by functional group transformations such as carboxylation and esterification. Advances in catalytic systems have enabled more efficient pathways for these transformations, reducing both reaction times and waste generation. Such improvements are crucial for large-scale production where cost-effectiveness and environmental impact are significant considerations.

In conclusion,4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester (CAS No. 28921-32-6) represents an important compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, offering potential benefits in drug development against various diseases. Additionally, its utility extends to agrochemicals and material science, underscoring its versatility as a chemical building block. As research continues to uncover new synthetic methods and applications,4-Carbamoyl-2-methyl-furan-3-carboxylic acid methyl ester is poised to remain at the forefront of chemical innovation.